Cas no 5736-89-0 (1-(4-Butoxyphenyl)ethanone)

1-(4-Butoxyphenyl)ethanone Properties

Names and Identifiers

• 1-(4-Butoxyphenyl)ethanone
• 4'-Butoxyacetophenone
• p-Butoxyacetophenone
• 4-Butoxyacetophenone
• Ethanone, 1-(4-butoxyphenyl)-
• 1-(4-Butoxyphenyl)ethan-1-one
• YYLCJWIQUFHYMY-UHFFFAOYSA-N
• 4'-(N-BUTOXY)ACETOPHENONE
• 1-acetyl-4-butoxybenzene
• p-Butoxyacetophenon
• NSC91024
• p-n butoxyacetophenone
• 4'-n-Butoxyacetophenone
• 4-(n-Butoxy)acetophenone
• Acetophenone, 4'-butoxy-
• 1-(4-Butoxyphenyl)ethan
• NSC-91024
• Z96102749
• NS00033701
• 4-n-Butoxyacetophenone
• U29JG7P7SZ
• 1-(4-Butoxyphenyl)ethanone #
• AKOS000182489
• B1501
• 4- (n-butyloxy) Acetophenone
• D88818
• MFCD00027200
• SCHEMBL1092185
• 5736-89-0
• UNII-U29JG7P7SZ
• CS-0152087
• DTXSID0063993
• 4'-Butoxyacetophenone, 97%
• AS-58760
• FT-0617930
• EN300-85840
• EINECS 227-248-4
• NSC 91024
• ALBB-002870
• DB-053039
• STK408837
• BBL013630
• DTXCID4042206
• +Expand

• MDL： MFCD00027200
• InChIKey： YYLCJWIQUFHYMY-UHFFFAOYSA-N
• Inchi： 1S/C12H16O2/c1-3-4-9-14-12-7-5-11(6-8-12)10(2)13/h5-8H,3-4,9H2,1-2H3
• SMILES： O(C1C([H])=C([H])C(C(C([H])([H])[H])=O)=C([H])C=1[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]
• BRN： 637894

Computed Properties

• Exact Mass: 192.11500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Monoisotopic Mass: 192.115
• Heavy Atom Count: 14
• Complexity: 169
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 3.06810
• PSA: 26.30000
• Refractive Index: n20/D 1.531(lit.)
• Boiling Point: 302-304 °C(lit.)
• Melting Point: 25-27°C
• Flash Point: >230 °F
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.017 g/mL at 25 °C(lit.)

1-(4-Butoxyphenyl)ethanone Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26-S36
• Safety Instruction： S26-S36
• Risk Phrases：R36/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Risk Phrases： 36/38
• TSCA：Yes
• HazardClass：IRRITANT

1-(4-Butoxyphenyl)ethanone Customs Data

• HS CODE：2914509090
• Customs Data：

  China Customs Code:

  2914509090

  Overview:

  2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%